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Compound of Interest

Compound Name: 1-(2-Chlorobenzyl)guanidine

CAS No.: 4406-27-3

Cat. No.: B2753241

Get Quote

Molecule Profile & Critical Distinction
User Warning: Do not confuse this compound with Guanidine Hydrochloride (GdnHCl).

GdnHCl: A chaotropic agent used for protein denaturation (toxic at high doses, non-specific).

[1]

1-(2-Chlorobenzyl)guanidine: A pharmacologically active benzylguanidine derivative

investigated for antimicrobial activity (targeting FtsZ or membranes), anti-obesity effects, and

ion channel modulation (e.g., ASICs).

Feature
1-(2-
Chlorobenzyl)guanidine

Guanidine HCl

CAS 1128-91-2 (HCl salt) 50-01-1

Primary Use
Drug Candidate / Chemical

Probe
Protein Denaturant

In Vivo Target Specific Receptors/Enzymes Systemic Toxicity (Avoid)
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Experimental Workflow: The Dose Optimization
Cycle
Before administering to a cohort, you must validate your formulation and establish a

therapeutic window. Use the following logic flow to prevent animal loss and data noise.
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Start: Compound Acquisition

Step 1: Solubility Testing
(PBS vs. Vehicles)

Decision: Select Vehicle
(Aq. Solution vs. Suspension)

Step 2: Pilot Tolerability Study
(n=2 mice/dose, Staircase Method)

Adverse Events observed?

Reduce Dose by 50%
Check formulation pH

Yes (Seizures/Distress)

Step 3: Pharmacokinetics (PK)
(Tmax, Cmax, Half-life)

No (Safe)

Step 4: Efficacy Study
(Therapeutic Dosing)
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Figure 1: Decision tree for establishing a safe, effective dosage regimen for benzylguanidine

derivatives.

Frequently Asked Questions (Troubleshooting)
Category A: Formulation & Solubility[1][2][3]
Q: My compound precipitates immediately when I add PBS. How do I solubilize it for IP

injection? A: Benzylguanidine free bases are poorly soluble in neutral aqueous buffers.

The Fix: Ensure you are using the Hydrochloride (HCl) or Hemisulfate salt form. If you have

the free base, you must convert it in situ.

Protocol:

Dissolve the compound in a small volume of DMSO (max 5% final volume).

Add Tween-80 (1-2%).

Slowly add warm saline (0.9% NaCl) while vortexing.

Alternative: Use 2-hydroxypropyl-β-cyclodextrin (HP-β-CD) at 20% w/v in water. This

encapsulates the hydrophobic benzyl ring, improving solubility without the toxicity of high

DMSO.

Q: What is the maximum concentration I can inject? A: For mice (IP), limiting injection volume

to 10 mL/kg is standard.

If your target dose is 50 mg/kg, your concentration must be 5 mg/mL.

If precipitation occurs at >2 mg/mL, you must switch to oral gavage (PO) using a suspension

vehicle (e.g., 0.5% Methylcellulose).

Category B: Dosing & Toxicity
Q: The animals are showing tremors 15 minutes after administration. Is this expected? A: No,

this indicates acute neurotoxicity.
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Mechanism: Guanidine derivatives can modulate voltage-gated sodium channels or

acetylcholine release.[2] Tremors suggest you have exceeded the Maximum Tolerated Dose

(MTD).

Action: Terminate the affected animals immediately. Reduce the dosage by 50% for the next

cohort. If using IP, switch to PO (Oral) to flatten the

(peak plasma concentration) and reduce CNS spikes.

Q: What is the starting dose range for efficacy studies? A: Based on structural analogs (e.g., 1-

(4-chlorobenzyl)guanidine used in obesity studies [1]):

Low Dose: 5–10 mg/kg

Medium Dose: 20 mg/kg

High Dose: 40–50 mg/kg

Note: Doses >50 mg/kg often yield diminishing returns and exponential toxicity.

Category C: Efficacy Issues
Q: I see no effect on my target (e.g., bacterial load or weight loss), even at high doses. A: This

is likely a Pharmacokinetic (PK) failure, not a potency failure.

Check Half-life (

): Benzylguanidines are small molecules and may be rapidly metabolized or excreted renaly.

Troubleshoot:

Switch from QD (once daily) to BID (twice daily) dosing.

Check the route: IP injections might result in "first-pass" hepatic clearance if the drug is

metabolized quickly.

Self-Validation: Collect plasma at 30 min, 2 hr, and 6 hr post-dose. If the compound is

undetectable at 2 hr, your dosing frequency is too low.
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Standardized Protocols
Protocol 1: Preparation of 20 mg/kg Dose (IP) for Mice
Target: 25g Mouse. Injection Vol: 250 µL (10 mL/kg). Required Concentration: 2.0 mg/mL.

Weigh: 10 mg of 1-(2-Chlorobenzyl)guanidine HCl.

Solvent A: Add 100 µL DMSO (2% final). Vortex until clear.

Solvent B: Add 100 µL Tween-80 (2% final). Vortex.

Diluent: Add 4.8 mL of sterile 0.9% Saline (warm to 37°C).

Mix: Vortex vigorously. If cloudy, sonicate for 30 seconds.

Filter: Pass through a 0.22 µm PES syringe filter (essential for IP to prevent granulomas).

Protocol 2: The "Staircase" Pilot Study (Toxicity Check)
Do not waste 10 animals on a dose that kills them.

Tier Dose (mg/kg) n (Mice)
Observation
Period

Stop Criteria

1 5 2 24 Hours
None. Proceed

to Tier 2.

2 15 2 24 Hours
Lethargy,

Piloerection.

3 45 2 24 Hours

Tremors,

Seizures, >15%

Wt Loss.

Rule: If Tier 2 shows adverse effects, your Max Dose for the main study is 10 mg/kg. If Tier 3

is safe, your Max Dose is 40 mg/kg.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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